![molecular formula C10H8N2O B3055763 2-Phenylpyrimidin-5-ol CAS No. 66739-85-3](/img/structure/B3055763.png)
2-Phenylpyrimidin-5-ol
Overview
Description
2-Phenylpyrimidin-5-ol is a chemical compound . Its molecular formula is C10H8N2O .
Synthesis Analysis
There are several methods for the synthesis of pyrimidines, including this compound . For instance, one study discusses the design and synthesis of a new class of pyrimidin-2-ol/thiol/amine derivatives .Molecular Structure Analysis
The molecular structure of this compound consists of 10 carbon atoms, 8 hydrogen atoms, 2 nitrogen atoms, and 1 oxygen atom .Physical And Chemical Properties Analysis
This compound has a molecular weight of 172.18 . More detailed physical and chemical properties may be available from specialized chemical databases .Scientific Research Applications
COX-2 Inhibition
- Becker (2003) discusses derivatives of phenylpyrimidine as selective COX-2 inhibitors, highlighting the impact of substituents on their potency. This indicates its potential application in inflammatory conditions and cancer treatment (Becker, 2003).
Corrosion Inhibition
- Xianghong et al. (2014) explored phenylpyrimidine derivatives as corrosion inhibitors for steel in acidic solutions. This research implies potential industrial applications in protecting metals against corrosion (Liu Xianghong et al., 2014).
PDE4 Inhibition and Anti-Inflammatory Properties
- Goto et al. (2013) identified 5-Carbamoyl-2-phenylpyrimidine as a potent phosphodiesterase 4 (PDE4) inhibitor with anti-inflammatory effects in mouse models, suggesting therapeutic potential in inflammatory diseases (Taiji Goto et al., 2013).
Fungicidal Activity
- Li et al. (2009) synthesized novel strobilurin analogues containing N-phenylpyrimidin-2-amines, exhibiting significant fungicidal activity, indicating its agricultural applications (Huichao Li et al., 2009).
Optical and Catalytic Properties
- Zhang et al. (2016) investigated copper(I) 5-phenylpyrimidine-2-thiolate complexes for their unique optical properties and visible light-driven catalytic performance, hinting at potential applications in photoluminescence and photocatalysis (Mengru Zhang et al., 2016).
Anticancer Activity
- Bo Jin et al. (2018) synthesized phenylpyrimidine derivatives and evaluated them for their antitumor activities, especially against HeLa cell lines. The study suggests its potential in cancer therapy (Jin Bo et al., 2018).
GPR119 Agonism and Antidiabetic Effect
- Negoro et al. (2012) developed 4-amino-2-phenylpyrimidine derivatives as GPR119 agonists, demonstrating an improvement in glucose tolerance in diabetic models, suggesting a role in diabetes treatment (K. Negoro et al., 2012).
Mechanism of Action
Target of Action
The primary targets of 2-Phenylpyrimidin-5-ol are currently unknown. The compound is a specialty product used in proteomics research . .
Biochemical Pathways
Without knowledge of the specific targets of this compound, it’s challenging to summarize the affected biochemical pathways and their downstream effects. Given its pyrimidine structure, it might be involved in the purine and pyrimidine metabolic pathways .
Pharmacokinetics
Pharmacokinetics describes how the drug is absorbed, distributed, metabolized, and excreted by the body . These properties are affected by the physicochemical properties of the drug, and other factors such as human behavior (e.g., food and drug intake) and genetics .
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-phenylpyrimidin-5-ol | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8N2O/c13-9-6-11-10(12-7-9)8-4-2-1-3-5-8/h1-7,13H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VXOJYMHSOARYSV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NC=C(C=N2)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20344711 | |
Record name | 2-phenylpyrimidin-5-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20344711 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
172.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
66739-85-3 | |
Record name | 5-Pyrimidinol, 2-phenyl- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=66739-85-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-phenylpyrimidin-5-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20344711 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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